18-(p-Iodophenyl)octadecyl phosphocholine

Catalog No.
S638153
CAS No.
208986-26-9
M.F
C29H53INO4P
M. Wt
637.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
18-(p-Iodophenyl)octadecyl phosphocholine

CAS Number

208986-26-9

Product Name

18-(p-Iodophenyl)octadecyl phosphocholine

IUPAC Name

18-(4-iodophenyl)octadecyl 2-(trimethylazaniumyl)ethyl phosphate

Molecular Formula

C29H53INO4P

Molecular Weight

637.6 g/mol

InChI

InChI=1S/C29H53INO4P/c1-31(2,3)25-27-35-36(32,33)34-26-19-17-15-13-11-9-7-5-4-6-8-10-12-14-16-18-20-28-21-23-29(30)24-22-28/h21-24H,4-20,25-27H2,1-3H3

InChI Key

ZOAIEFWMQLYMTF-UHFFFAOYSA-N

SMILES

C[N+](C)(C)CCOP(=O)([O-])OCCCCCCCCCCCCCCCCCCC1=CC=C(C=C1)I

Synonyms

18-(4-iodophenyl)octadecylphosphocholine, NM 404, NM-404, NM404 cpd

Canonical SMILES

C[N+](C)(C)CCOP(=O)([O-])OCCCCCCCCCCCCCCCCCCC1=CC=C(C=C1)I

XLogP3

9.9

Hydrogen Bond Acceptor Count

4

Exact Mass

637.27569 g/mol

Monoisotopic Mass

637.27569 g/mol

Heavy Atom Count

36

UNII

7EC9WBC6KF

Wikipedia

Nm-404

Dates

Modify: 2023-07-20

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